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Compound of Interest

Compound Name: 4-Aminophenylboronic acid

Cat. No.: B1224232

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 4-Aminophenylboronic acid, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring personal
safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

4-Aminophenylboronic acid is classified as a substance that can cause skin, eye, and
respiratory irritation.[1][2] Its hydrochloride salt is harmful if swallowed.[3][4][5]

GHS Hazard Statements:

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

H302 (for hydrochloride salt): Harmful if swallowed[3][4][5]
Signal Word: Warning[1][2][4][5]
Hazard Pictogram:

e GHSO07 (Exclamation Mark)[4][5]
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent exposure.

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US). A
full-face shield is
recommended if there is a risk

of splashing.[1][6]

To protect eyes from contact,
which can cause serious

irritation.[6]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.[6]

[7]

To prevent skin contact and
potential irritation.[6]

Body Protection

A laboratory coat is required.
For larger quantities or tasks
with a higher risk of exposure,
a chemical-resistant apron
should be worn over the lab
coat.[6] Fire/flame resistant
and impervious clothing is also

recommended.[1]

To protect skin from accidental

splashes or spills.[6]

Respiratory Protection

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be necessary.[6] If dust or
aerosols are generated, or if
exposure limits are exceeded,
a NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and
particulates (such as a dust
mask type N95) should be
used.[4][5][6][7]

To prevent respiratory tract
irritation.[6][7]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.echemi.com/sds/4-aminophenylboronic-acid-pd180630120626.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.echemi.com/sds/4-aminophenylboronic-acid-pd180630120626.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/708887
https://www.sigmaaldrich.com/HK/zh/product/aldrich/708887
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 4-Aminophenylboronic acid in a laboratory setting.
1. Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and in close
proximity to the workstation.[6]

» Conduct all work in a well-ventilated area, preferably within a certified chemical fume hood.

[6][8]
e The work area should be clean and free of clutter.
2. Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Handling:

e Avoid all personal contact, including the inhalation of dust or vapors.[6]

» Avoid the formation of dust and aerosols.[8]

e Use non-sparking tools.[8]

o Keep the container tightly closed when not in use.[1][7]

e Wash hands thoroughly with soap and water after handling and before breaks.[6]
e Do not eat, drink, or smoke in the laboratory.[6]

4. Post-Handling:

o Clean the work area to remove any residual chemical.

e Remove any contaminated clothing immediately and wash it before reuse.[1]
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» Properly remove and dispose of contaminated PPE as hazardous waste.
Emergency Procedures

Spill Response:

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.[6]
o Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[6]

o Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain
the spill. Avoid raising dust.[6]

o Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container
for hazardous waste disposal.[6]

First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and consult a doctor immediately.[1]

» In Case of Skin Contact: Take off contaminated clothing immediately. Wash with plenty of
water. If skin irritation occurs, get medical help.[1]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[1]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a POISON CENTER or
doctor if you feel unwell.[3]

Storage and Disposal Plan
Storage:

« Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

o Store locked up.[1]
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o Store apart from foodstuff containers or incompatible materials.[8]
Disposal:

o All waste generated from the use of 4-Aminophenylboronic acid, including contaminated
PPE and empty containers, must be considered hazardous waste.[6]

» Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable local, state, and federal regulations.[1]

e Do not pour waste down the drain.[6] Contaminated materials should be collected in a
designated, labeled, and sealed container for hazardous waste.[6]

Workflow for Handling 4-Aminophenylboronic Acid
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Workflow for Handling 4-Aminophenylboronic Acid
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Caption: Logical workflow for the safe handling of 4-Aminophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Aminophenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1224232#personal-protective-equipment-for-
handling-4-aminophenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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